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Compound of Interest

Compound Name: N-Methyl-o-phenylenediamine

Cat. No.: B1293956 Get Quote

An In-depth Technical Guide on the Health and Safety of N-Methyl-o-phenylenediamine

This guide is intended for researchers, scientists, and drug development professionals,

providing comprehensive health and safety information for N-Methyl-o-phenylenediamine and

its dihydrochloride salt.

Chemical Identity

Identifier
N-Methyl-o-
phenylenediamine

N-Methyl-o-
phenylenediamine
dihydrochloride

IUPAC Name
N-methylbenzene-1,2-

diamine[1]

2-N-methylbenzene-1,2-

diamine;dihydrochloride

Synonyms

N-Methyl-1,2-

phenylenediamine, 1,2-

Benzenediamine, N-methyl-[1]

N-Methyl-1,2-benzenediamine

dihydrochloride, 1,2-

Benzenediamine, N-methyl-,

dihydrochloride[2]

CAS Number 4760-34-3[1] 25148-68-9[2][3]

Molecular Formula C₇H₁₀N₂[1] C₇H₁₂Cl₂N₂[2][3]

Molecular Weight 122.17 g/mol [1] 195.09 g/mol [2][3]

Appearance -
Light purple powder, Crystals

(from ethanol)[2]
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Physical and Chemical Properties
Property Value Source

Melting Point 376 °F (dihydrochloride)

Solubility Water soluble (dihydrochloride)

Stability

Stable under normal

temperatures and pressures.

[2]

[2]

Hazard Identification and Classification
N-Methyl-o-phenylenediamine and its dihydrochloride salt are classified as hazardous. The

GHS classification indicates that it is toxic if swallowed, in contact with skin, or if inhaled, and

causes skin and eye irritation.[3]

GHS Hazard Statements for N-Methyl-o-phenylenediamine dihydrochloride:

Code Statement

H301 Toxic if swallowed[4]

H311 Toxic in contact with skin[4]

H331 Toxic if inhaled[4]

H315 Causes skin irritation[3]

H319 Causes serious eye irritation[3]

Signal Word: Danger[3]

Toxicological Information
While classified as toxic, specific quantitative toxicological data such as LD50 and LC50 values

for N-Methyl-o-phenylenediamine are not readily available in the public domain, with some

sources stating that the toxicological properties have not been fully investigated.[2][5]
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Mutagenicity: An Ames test conducted on N-Methyl-o-phenylenediamine 2HCl (CAS 25148-

68-9) showed equivocal and negative results in different trials.

Experimental Protocols
The following are descriptions of standard OECD guidelines for toxicological testing that would

be used to generate health and safety data for a chemical like N-Methyl-o-phenylenediamine.

5.1 Acute Oral, Dermal, and Inhalation Toxicity: Standard protocols for acute toxicity testing

involve the administration of the substance to animals (usually rats) via oral, dermal, or

inhalation routes. The studies are designed to determine the median lethal dose (LD50) or

median lethal concentration (LC50) which is the dose or concentration that is lethal to 50% of

the tested population.

5.2 Dermal and Eye Irritation/Corrosion (OECD Guidelines 404 and 405): These tests are

typically performed on albino rabbits. For dermal irritation (OECD 404), the substance is

applied to a small patch of skin, and the degree of irritation is observed over a period of time.[6]

[7][8] For eye irritation (OECD 405), a small amount of the substance is instilled into the eye of

the rabbit, and the effects on the cornea, iris, and conjunctiva are evaluated.[9][10][11][12][13]

5.3 Bacterial Reverse Mutation Test (Ames Test - OECD Guideline 471): The Ames test is a

widely used method to assess the mutagenic potential of a chemical.[14] It utilizes several

strains of the bacterium Salmonella typhimurium that have mutations in genes involved in

histidine synthesis, making them unable to grow in a histidine-free medium. The test chemical

is added to the bacterial culture, and if it is a mutagen, it will cause a reversal of the initial

mutation, allowing the bacteria to grow on the histidine-free medium.[14][15] The number of

revertant colonies is proportional to the mutagenic potency of the substance.[14]

Safe Handling and Storage
Handling:

Use with adequate ventilation.[2][5]

Minimize dust generation and accumulation.[2][3][5]

Avoid contact with eyes, skin, and clothing.[2][3][5]
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Wash thoroughly after handling.[2][5]

Do not eat, drink, or smoke when using this product.[3]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2][3]

Storage:

Store in a tightly closed container.[2][3][5]

Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3][5]

Keep away from sources of ignition.[3]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Obtain medical aid.[2][3][5]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes.[2][3][5] Obtain medical aid immediately.[3]

Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.[2][3]

Obtain medical aid immediately.[3]

Ingestion: Do NOT induce vomiting without medical advice.[3] Rinse mouth with water. Never

administer anything by mouth to an unconscious person.[2][3][5] Obtain medical aid

immediately.[2][3]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[3]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides, hydrogen chloride, and nitrogen

oxides.[3]

Accidental Release Measures:

Wear protective equipment and keep unprotected personnel away.[3]

Ensure adequate ventilation.[3]

For small spills, dampen the solid material with water and transfer it to a suitable container.

[16] Use absorbent paper dampened with water to pick up any remaining material.[16] Seal

contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal.[16]

Wash all contaminated surfaces with a soap and water solution.[16]

Logical Workflow for Chemical Hazard Assessment
The following diagram illustrates a typical workflow for assessing the health and safety of a

chemical substance.
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Phase 1: Identification & Characterization

Phase 2: Hazard Assessment

Phase 3: Exposure Assessment

Phase 4: Risk Characterization & Management

Substance Identification
(Name, CAS, Structure)

Physicochemical Properties
(Melting Point, Solubility, etc.)

Toxicological Data Review
(Acute Toxicity, Irritation, Mutagenicity)

GHS Classification

Identify Routes of Exposure
(Inhalation, Dermal, Oral)

Determine Exposure Scenarios
(Lab, Production)

Risk Characterization

Develop Safe Handling Procedures
(SOPs, PPE)

Establish Emergency Protocols

Click to download full resolution via product page

Caption: Workflow for Chemical Hazard Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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